Desogestrel Related Compound B (3-beta-Hydroxy Desogestrel)

• CAS No.: 70805-85-5
• Product Name: Desogestrel Related Compound B (3-beta-Hydroxy Desogestrel)
• Molecular Formula: C22H30O2
• Molecular Weight: 326.5 g/mol
• IUPAC Name: (3S,8S,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-11-methylidene-1,2,3,6,7,8,9,10,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-diol
• Standard InChI: InChI=1S/C22H30O2/c1-4-21-13-14(3)20-17-9-7-16(23)12-15(17)6-8-18(20)19(21)10-11-22(21,24)5-2/h2,12,16-20,23-24H,3-4,6-11,13H2,1H3/t16-,17-,18-,19-,20+,21-,22-/m0/s1
• Standard InChIKey: ZMLDTNLDYRJTAZ-GDLCRWSOSA-N
• Isomeric SMILES: CC[C@]12CC(=C)[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C[C@H](CC[C@H]34)O
• SMILES: CCC12CC(=C)C3C(C1CCC2(C#C)O)CCC4=CC(CCC34)O
• Canonical SMILES: CCC12CC(=C)C3C(C1CCC2(C#C)O)CCC4=CC(CCC34)O
• Appearance: Powder
• Melting Point: 155-163
• Description: 3β-Hydroxydesogestrel is a metabolite of Desogestrel, a progestogen with low androgenic potency.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: USP Desogestrel Related Compound B; (3β,17α)-13-Ethyl-11-methylene-18,19-dinorpregn-4-en-20-yne-3,17-diol
• PubChem Compound: 9858547
• Last Modified: Nov 11 2021